Cas no 2138429-05-5 (1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride)

• Product Name: 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• CAS No: 2138429-05-5
• MF: C₁₀H₉ClFNO₃S
• MW: 277.69976401329
• CID: 6378481
• PubChem ID: 165872198
• Update Time: 2025-10-31

1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727626
• 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• 2138429-05-5

• Inchi： 1S/C10H9ClFNO3S/c1-6(14)13-3-2-7-4-10(17(12,15)16)8(11)5-9(7)13/h4-5H,2-3H2,1H3
• InChI Key： XDVPVHCSDNWLNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C(C)=O)CC2)S(=O)(=O)F

Computed Properties

• Exact Mass: 276.9975702g/mol
• Monoisotopic Mass: 276.9975702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride

Introduction to 1-Acetyl-6-Chloro-2,3-Dihydro-1H-Indole-5-Sulfonyl Fluoride (CAS No. 2138429-05-5)

1-Acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2138429-05-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their utility as electrophilic fluorinating agents and their ability to form stable and functionalized derivatives. The unique combination of the acetyl, chloro, and sulfonyl fluoride functionalities in this molecule provides a robust platform for a wide range of chemical transformations and biological applications.

The chemical structure of 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride features a substituted indole core with an acetyl group at the 1-position, a chlorine atom at the 6-position, and a sulfonyl fluoride group at the 5-position. This structural arrangement imparts specific reactivity and selectivity to the molecule, making it an attractive candidate for various synthetic routes and drug discovery programs. The indole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate multiple biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of sulfonyl fluorides in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that sulfonyl fluorides can be used as intermediates in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The reactivity of the sulfonyl fluoride group allows for efficient coupling with nucleophiles, leading to the formation of sulfonamides, which are known for their biological activity.

In addition to its synthetic utility, 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride has been explored for its potential as a probe molecule in biochemical assays. The presence of the acetyl and chloro substituents can influence the electronic properties and conformational flexibility of the indole core, which can be advantageous in designing molecules with specific binding affinities. For example, researchers at the University of California have utilized this compound to develop fluorescent probes for monitoring protein dynamics in living cells. The high reactivity and stability of sulfonyl fluorides make them suitable for conjugation with biomolecules such as peptides and antibodies.

The synthesis of 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride typically involves multi-step procedures that include functional group transformations and protection-deprotection strategies. One common approach involves starting from an indole derivative and sequentially introducing the acetyl, chloro, and sulfonyl fluoride functionalities through well-established synthetic methods. The choice of reagents and reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes that minimize waste generation and energy consumption.

In terms of safety and handling, it is important to note that sulfonyl fluorides are generally considered reactive compounds that require careful handling under controlled conditions. Proper personal protective equipment (PPE) should be used when working with these chemicals to prevent exposure through inhalation or skin contact. Additionally, storage conditions should be optimized to maintain the stability and integrity of the compound over time.

The future prospects for 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as cancer therapy, anti-inflammatory agents, and central nervous system (CNS) disorders. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new insights into the biological activities and mechanisms of action of this compound.

In conclusion, 1-acetyl-6-chloro-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2138429-05-5) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and reactivity profile make it a valuable tool for researchers working on novel therapeutic agents and biochemical probes. As research continues to advance, it is likely that this compound will play an increasingly important role in driving scientific progress in multiple disciplines.